Cas no 1391518-81-2 ((R)-Methyl 2-amino-2-(3-bromophenyl)acetate HCl)

• Product Name: (R)-Methyl 2-amino-2-(3-bromophenyl)acetate HCl
• CAS No: 1391518-81-2
• MF: C₉H₁₁BrClNO₂
• MW: 280.546140909195
• MDL: MFCD12910950
• CID: 5303365
• Update Time: 2025-07-23

(R)-Methyl 2-amino-2-(3-bromophenyl)acetate HCl Chemical and Physical Properties

Names and Identifiers

• (R)-Methyl 2-amino-2-(3-bromophenyl)acetate HCl
• (R)-Methyl 2-amino-2-(3-bromophenyl)acetate hydrochloride

• MDL： MFCD12910950
• Inchi： 1S/C9H10BrNO2.ClH/c1-13-9(12)8(11)6-3-2-4-7(10)5-6;/h2-5,8H,11H2,1H3;1H/t8-;/m1./s1
• InChI Key： UYQXPUQVLSXOMR-DDWIOCJRSA-N
• SMILES： C(OC)(=O)[C@H](N)C1=CC=CC(Br)=C1.[H]Cl

Additional information on (R)-Methyl 2-amino-2-(3-bromophenyl)acetate HCl

Comprehensive Overview of (R)-Methyl 2-amino-2-(3-bromophenyl)acetate HCl (CAS No. 1391518-81-2)

(R)-Methyl 2-amino-2-(3-bromophenyl)acetate HCl is a chiral organic compound with significant applications in pharmaceutical research and fine chemical synthesis. This compound, identified by its CAS number 1391518-81-2, is a hydrochloride salt form of the ester derivative, featuring a 3-bromophenyl group and an aminoacetate moiety. Its unique stereochemistry and functional groups make it a valuable intermediate in the development of bioactive molecules, particularly in the field of asymmetric synthesis and drug discovery.

The growing interest in chiral building blocks like (R)-Methyl 2-amino-2-(3-bromophenyl)acetate HCl stems from their role in creating enantiomerically pure drugs. Researchers and pharmaceutical companies are increasingly focusing on stereoselective synthesis to improve drug efficacy and reduce side effects. This compound's bromophenyl group offers versatility for further functionalization, making it a hotspot for structure-activity relationship (SAR) studies. Recent trends in AI-driven drug design and high-throughput screening have further amplified its relevance, as it serves as a key scaffold for virtual screening libraries.

From a synthetic chemistry perspective, CAS 1391518-81-2 is often utilized in peptide mimetics and small-molecule inhibitors. Its methyl ester functionality allows for easy hydrolysis or transesterification, enabling diverse downstream applications. The compound's HCl salt form enhances its stability and solubility, which is critical for formulation development in preclinical studies. Analytical techniques such as HPLC chiral separation and X-ray crystallography are commonly employed to confirm its enantiopurity and crystal structure, addressing the demand for quality control in modern labs.

Environmental and regulatory considerations are also shaping the use of (R)-Methyl 2-amino-2-(3-bromophenyl)acetate HCl. With the rise of green chemistry initiatives, researchers are exploring solvent-free or catalytic methods to synthesize such intermediates. Questions like "How to optimize the yield of chiral amino acid derivatives?" or "What are the alternatives to hazardous reagents in bromophenyl chemistry?" reflect common search queries tied to this compound. These topics align with the broader industry shift toward sustainable synthetic routes and atom economy.

In summary, (R)-Methyl 2-amino-2-(3-bromophenyl)acetate HCl (CAS 1391518-81-2) exemplifies the intersection of chiral technology, medicinal chemistry, and process optimization. Its adaptability to both traditional and cutting-edge methodologies ensures its continued prominence in scientific literature and industrial applications. As the demand for enantiopure pharmaceuticals grows, this compound will remain a focal point for innovation in organic synthesis and drug development.